Cas no 2094498-77-6 (N-cyclopentyl(phenyl)methylbut-2-ynamide)

N-Cyclopentyl(phenyl)methylbut-2-ynamide is a specialized organic compound featuring a cyclopentylphenylmethyl group attached to a but-2-ynamide backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules or functional materials. The alkyne moiety offers versatility for click chemistry or cross-coupling reactions, while the amide group enhances stability and hydrogen-bonding potential. Its rigid cyclopentyl and aromatic phenyl components contribute to steric and electronic modulation, useful in ligand design or molecular recognition studies. The compound’s balanced lipophilicity and structural complexity make it a candidate for applications in medicinal chemistry and material science.
N-cyclopentyl(phenyl)methylbut-2-ynamide structure
2094498-77-6 structure
Product Name:N-cyclopentyl(phenyl)methylbut-2-ynamide
CAS No:2094498-77-6
MF:C16H19NO
MW:241.328164339066
CID:5684027
PubChem ID:122159944
Update Time:2025-06-11

N-cyclopentyl(phenyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26577504
    • Z1916234482
    • N-[cyclopentyl(phenyl)methyl]but-2-ynamide
    • 2094498-77-6
    • AKOS033663954
    • N-cyclopentyl(phenyl)methylbut-2-ynamide
    • Inchi: 1S/C16H19NO/c1-2-8-15(18)17-16(14-11-6-7-12-14)13-9-4-3-5-10-13/h3-5,9-10,14,16H,6-7,11-12H2,1H3,(H,17,18)
    • InChI Key: RQRAVZBKXWRTSJ-UHFFFAOYSA-N
    • SMILES: O=C(C#CC)NC(C1C=CC=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 241.146664230g/mol
  • Monoisotopic Mass: 241.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1Ų

N-cyclopentyl(phenyl)methylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26577504-0.05g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
0.05g
$827.0 2025-03-20
Enamine
EN300-26577504-0.1g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
0.1g
$867.0 2025-03-20
Enamine
EN300-26577504-0.25g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
0.25g
$906.0 2025-03-20
Enamine
EN300-26577504-0.5g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
0.5g
$946.0 2025-03-20
Enamine
EN300-26577504-1g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 90%
1g
$986.0 2023-09-14
Enamine
EN300-26577504-2.5g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
2.5g
$1931.0 2025-03-20
Enamine
EN300-26577504-5g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 90%
5g
$2858.0 2023-09-14
Enamine
EN300-26577504-10g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 90%
10g
$4236.0 2023-09-14
Enamine
EN300-26577504-1.0g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
1.0g
$986.0 2025-03-20
Enamine
EN300-26577504-5.0g
N-[cyclopentyl(phenyl)methyl]but-2-ynamide
2094498-77-6 95.0%
5.0g
$2858.0 2025-03-20

N-cyclopentyl(phenyl)methylbut-2-ynamide Related Literature

Additional information on N-cyclopentyl(phenyl)methylbut-2-ynamide

Professional Introduction to N-cyclopentyl(phenyl)methylbut-2-ynamide (CAS No. 2094498-77-6)

N-cyclopentyl(phenyl)methylbut-2-ynamide, a compound with the chemical identifier CAS No. 2094498-77-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular architecture of N-cyclopentyl(phenyl)methylbut-2-ynamide incorporates a combination of cyclopentyl and phenyl substituents, which contribute to its distinctive pharmacological properties.

The synthesis and characterization of N-cyclopentyl(phenyl)methylbut-2-ynamide have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the nitrile group in the but-2-ynamide moiety suggests that this compound may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, which are critical factors in drug design.

In the realm of medicinal chemistry, the introduction of new molecular entities like N-cyclopentyl(phenyl)methylbut-2-ynamide is driven by the need for more effective and selective therapeutic options. The compound's ability to interact with biological targets in a specific manner could lead to the development of drugs with improved efficacy and reduced side effects. Researchers have been particularly interested in exploring its potential as an inhibitor of enzymes involved in inflammatory pathways, which are implicated in a wide range of diseases.

The structural features of N-cyclopentyl(phenyl)methylbut-2-ynamide also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological profile to target specific diseases or conditions. This flexibility is a key advantage in drug development, as it allows for the creation of a diverse library of compounds that can be screened for biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of molecules like N-cyclopentyl(phenyl)methylbut-2-ynamide. These tools enable researchers to predict how different structural modifications will affect the compound's interactions with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational methods has led to more informed decisions regarding which compounds are most likely to succeed in clinical trials.

The pharmacokinetic properties of N-cyclopentyl(phenyl)methylbut-2-ynamide are also under investigation, as these factors are crucial for determining its suitability as a therapeutic agent. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for predicting its bioavailability and potential toxicity, which are critical considerations in drug development.

One area where N-cyclopentyl(phenyl)methylbut-2-ynamide shows particular promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in preclinical studies, suggesting that it may be effective against diseases that affect the central nervous system. Researchers are exploring its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of enzyme activity and receptor binding is believed to be beneficial.

The synthesis of N-cyclopentyl(phenyl)methylbut-2-ynamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and increasing scalability. These advancements are crucial for translating laboratory discoveries into viable therapeutic options that can be accessed by patients worldwide.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on compounds like N-cyclopentyl(phenyl)methylbut-2-ynamide. Such partnerships facilitate the sharing of resources and expertise, leading to faster progress in drug discovery and development. The collective knowledge generated through these collaborations is essential for addressing complex challenges in medicine and improving patient outcomes.

The regulatory landscape for new drugs continues to evolve, with increasing emphasis on ensuring safety and efficacy through rigorous testing protocols. N-cyclopentyl(phenyl)methylbut-2-ynamide must undergo extensive preclinical and clinical studies before it can be approved for use by patients. These studies aim to confirm its therapeutic benefits while identifying any potential risks or side effects.

Despite these challenges, the potential benefits of N-cyclopentyl(phenyl)methylbut-2-ynamide make it a compelling area of research within pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound has the potential to contribute significantly to advances in medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.